N-(4-acetamidophenyl)-2-((2-(piperidin-1-yl)quinolin-8-yl)oxy)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(2-piperidin-1-ylquinolin-8-yl)oxyacetamide
• InChI: InChI=1S/C24H26N4O3/c1-17(29)25-19-9-11-20(12-10-19)26-23(30)16-31-21-7-5-6-18-8-13-22(27-24(18)21)28-14-3-2-4-15-28/h5-13H,2-4,14-16H2,1H3,(H,25,29)(H,26,30)
• InChI Key: VBBSNPVNQVYYKM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)COC2=CC=CC3=C2N=C(C=C3)N4CCCCC4
• Molecular Formula: C24H26N4O3
• Molecular Weight: 418.5 g/mol

Description

N-(4-acetamidophenyl)-2-((2-(piperidin-1-yl)quinolin-8-yl)oxy)acetamide, commonly known as AQPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. AQPA is a quinoline-based compound that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of AQPA involves the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. AQPA has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and immune responses. Additionally, AQPA has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
AQPA has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and survival, induction of apoptosis, and inhibition of inflammation and immune responses. AQPA has also been shown to have antimicrobial activity against Gram-positive and Gram-negative bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using AQPA in lab experiments is its ability to inhibit specific signaling pathways, making it a useful tool for studying the role of these pathways in various biological processes. However, one limitation of using AQPA is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for AQPA research, including the development of more efficient synthesis methods, the investigation of its potential use in combination with other drugs for cancer treatment, and the exploration of its potential use in treating neurodegenerative diseases. Additionally, further studies are needed to determine the optimal dosage and toxicity of AQPA in various applications.

Synthesis Methods

AQPA can be synthesized using different methods, including the condensation reaction of 4-acetamidophenol with 2-(piperidin-1-yl)quinoline-8-carboxaldehyde in the presence of a base, such as potassium carbonate. The resulting product is then treated with acetic anhydride to obtain AQPA. Another method involves the reaction of 2-(piperidin-1-yl)quinoline-8-carboxaldehyde with 4-acetamidophenylboronic acid in the presence of a palladium catalyst to yield AQPA.

Scientific Research Applications

AQPA has been studied for its potential therapeutic applications in various fields, including cancer research, neuroscience, and infectious diseases. In cancer research, AQPA has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the PI3K/Akt/mTOR pathway. In neuroscience, AQPA has been studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases. AQPA has also been shown to have antimicrobial activity against Gram-positive and Gram-negative bacteria.